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Compound of Interest

Compound Name: 2-Methylindoline

Cat. No.: B143341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylindoline (CAS

No. 6872-06-6), a vital intermediate in the synthesis of various indole derivatives, dyes, and

pharmaceuticals.[1][2][3][4] Adherence to these guidelines is crucial for ensuring a safe

laboratory environment.

Chemical and Physical Properties
2-Methylindoline is a colorless to pale yellow or brown liquid.[2][3][4] It is soluble in organic

solvents like chloroform and methanol but has negligible solubility in water.[2]
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Property Value

Molecular Formula C₉H₁₁N

Molecular Weight 133.19 g/mol [2][5]

Boiling Point 228-229 °C[1][2][6]

Density 1.023 g/mL at 25 °C[1][2][6]

Flash Point 93.4 °C (200.1 °F) - closed cup[7][8]

Refractive Index n20/D 1.569[1][2][6]

Appearance
Clear, faint yellow to yellow liquid[9] or Colorless

to yellow to brown liquid[2][4]

Solubility
Insoluble in water[9], Soluble in Chloroform,

Methanol[2]

Hazard Identification and GHS Classification
2-Methylindoline is classified as a hazardous substance. The primary hazards are acute

toxicity (oral and dermal), skin irritation, serious eye irritation, and potential for respiratory

irritation.[5][7][8][10]
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GHS Classification Signal Word Hazard Statements

Acute Toxicity, Oral (Category

4)
Warning[10] / Danger[7][8]

H302: Harmful if swallowed[5]

[10]

Acute Toxicity, Dermal

(Category 3)
Danger[7][8]

H311: Toxic in contact with

skin

Skin Corrosion/Irritation

(Category 2)
Warning[10]

H315: Causes skin irritation[5]

[10]

Serious Eye Damage/Eye

Irritation (Category 2)
Warning[10]

H319: Causes serious eye

irritation[5][10]

Specific target organ toxicity

(single exposure) (Category 3),

Respiratory tract irritation

Warning[10]
H335: May cause respiratory

irritation[5]

Hazardous to the aquatic

environment, acute hazard

(Category 1)

Danger[7][8] H400: Very toxic to aquatic life

Note: The signal word and specific hazard classifications may vary slightly between suppliers.

Handling and Storage Precautions
Proper handling and storage are essential to minimize exposure and risk.

Handling:

Avoid contact with skin, eyes, and clothing.[9][11]

Do not breathe mist, vapors, or spray.[10]

Wash hands thoroughly after handling.[9][10][11]

Use only in a well-ventilated area.[9][12]

Keep away from heat, sparks, and open flames.[9]
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Wear appropriate personal protective equipment (PPE).[9][11]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][11]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[9]

[10]

Store in a dark place under an inert atmosphere at room temperature.[2][13]

Emergency Procedures and First Aid
In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[9] Never give anything

by mouth to an unconscious person.[9] Get

medical aid immediately.[9]

Inhalation

Remove from exposure to fresh air immediately.

[9] If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[9]

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.[9] Wash

clothing before reuse.[9]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.[9]

Personal Protective Equipment (PPE)
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The following personal protective equipment is recommended when handling 2-
Methylindoline:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[9][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[9]

[14]

Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator

when necessary.[9] Follow OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149.[9]

Fire Fighting and Accidental Release Measures
Fire Fighting:

2-Methylindoline is a combustible liquid.[9][15]

Use water spray, dry chemical, chemical foam, or alcohol-resistant foam to extinguish a fire.

[9]

Wear a self-contained breathing apparatus (SCBA) in pressure-demand, MSHA/NIOSH

(approved or equivalent), and full protective gear.[9][10]

During a fire, irritating and highly toxic gases such as carbon monoxide and nitrogen oxides

may be generated.[9][10]

Accidental Release:

Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical

waste container.[9]

Clean up spills immediately, observing precautions in the Protective Equipment section.[9]

Remove all sources of ignition and provide ventilation.[9]
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Avoid release to the environment.[10]

Stability and Reactivity
Stability: Stable under normal temperatures and pressures.[9]

Incompatible Materials: Strong oxidizing agents and strong acids.[9][10]

Hazardous Decomposition Products: Carbon monoxide, oxides of nitrogen, irritating and

toxic fumes and gases, and carbon dioxide.[9][10]

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Methylindoline,

from initial assessment to emergency response.
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Hazard Assessment

Control Measures

Emergency Response

Start: Handling 2-Methylindoline

Consult Safety Data Sheet (SDS)

Identify Hazards:
- Acute Toxicity (Oral, Dermal)

- Skin/Eye Irritation
- Respiratory Irritation

- Aquatic Toxicity

Wear Personal Protective Equipment (PPE):
- Safety Goggles

- Gloves
- Lab Coat

- Respirator (if needed)

Implement Safe Handling Procedures:
- Use in well-ventilated area

- Avoid contact and inhalation
- Keep away from ignition sources

Ensure Proper Storage:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatibles

Exposure Occurs?

Provide First Aid:
- Ingestion: Give water/milk, seek medical aid

- Inhalation: Move to fresh air, seek medical aid
- Skin: Flush with soap and water

- Eyes: Flush with water

Yes

Spill Occurs?

No

End: Safe Handling Complete

Spill Response:
- Remove ignition sources

- Ventilate area
- Absorb with inert material

- Dispose as chemical waste

Yes

Fire Occurs?

No

Fire Response:
- Use appropriate extinguisher

- Wear SCBA
- Cool containers with water spray

Yes

No

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methylindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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